![molecular formula C14H14N4O3 B2777261 4-(2-((4-Methylpyrimidin-2-yl)oxy)acetamido)benzamide CAS No. 1251573-95-1](/img/structure/B2777261.png)
4-(2-((4-Methylpyrimidin-2-yl)oxy)acetamido)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(2-((4-Methylpyrimidin-2-yl)oxy)acetamido)benzamide , also known by its IUPAC name 2-{2-[(4-methylpyrimidin-2-yl)sulfanyl]acetamido}benzamide , is a chemical compound with a molecular weight of 201.23 g/mol . It is a white powder and falls under the category of organic compounds. The compound’s structure consists of a benzene ring attached to an acetamide group, with a pyrimidine moiety linked via an ether bond .
Scientific Research Applications
- Results : Several compounds exhibited strong antiviral activity with IC50 values ranging from 10.22 to 44.68 μM against Adenovirus, HSV-1, and coxsackievirus. Notably, compounds 8c, 8d, 10b, and 8a showed potency against Adenovirus, HSV-1, coxsackievirus, and SARS-CoV-2, respectively .
- Authors : Gu et al. reported on the synthesis and evaluation of these compounds .
Antiviral Activity
Anti-Fibrosis Activity: (Related Compound):
Future Directions
Mechanism of Action
Target of Action
Similar compounds have been found to target β-hexosaminidases , which play a crucial role in the degradation of glycoproteins and glycolipids.
Mode of Action
It can be inferred from related compounds that it may interact with its target enzyme, possibly inhibiting or modifying its activity .
Biochemical Pathways
Given its potential interaction with β-hexosaminidases, it may influence the metabolic pathways involving glycoproteins and glycolipids .
Result of Action
If it does interact with β-hexosaminidases as suggested, it could potentially affect the breakdown of glycoproteins and glycolipids, leading to changes in cellular function .
properties
IUPAC Name |
4-[[2-(4-methylpyrimidin-2-yl)oxyacetyl]amino]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N4O3/c1-9-6-7-16-14(17-9)21-8-12(19)18-11-4-2-10(3-5-11)13(15)20/h2-7H,8H2,1H3,(H2,15,20)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMIPHDDFDZSNEQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NC=C1)OCC(=O)NC2=CC=C(C=C2)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-((4-Methylpyrimidin-2-yl)oxy)acetamido)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.